Cas no 91687-66-0 (2-Bromo-N-(3-chlorobenzyl)propanamide)

• Product Name: 2-Bromo-N-(3-chlorobenzyl)propanamide
• CAS No: 91687-66-0
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD16493192
• CID: 5094979
• Update Time: 2026-03-02

2-Bromo-N-(3-chlorobenzyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(3-chlorobenzyl)propanamide
• 2-bromo-N-[(3-chlorophenyl)methyl]propanamide

• MDL： MFCD16493192
• Inchi： 1S/C10H11BrClNO/c1-7(11)10(14)13-6-8-3-2-4-9(12)5-8/h2-5,7H,6H2,1H3,(H,13,14)
• InChI Key： POKKIWZOQVLVAY-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC1C=CC=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Bromo-N-(3-chlorobenzyl)propanamide

Comprehensive Overview of 2-Bromo-N-(3-chlorobenzyl)propanamide (CAS No. 91687-66-0)

2-Bromo-N-(3-chlorobenzyl)propanamide (CAS 91687-66-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo and chlorobenzyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. The compound's propanamide backbone further enhances its versatility in organic synthesis.

In recent years, the demand for 2-Bromo-N-(3-chlorobenzyl)propanamide has surged due to its role in designing novel therapeutic agents. With the rise of AI-driven drug discovery and computational chemistry, this compound has gained attention for its potential in virtual screening and molecular docking studies. Scientists frequently search for "CAS 91687-66-0 solubility" or "2-Bromo-N-(3-chlorobenzyl)propanamide synthesis protocol," highlighting its relevance in modern research workflows.

The compound's physicochemical properties, such as its melting point and stability under various conditions, are critical for laboratory applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity. Additionally, its compatibility with green chemistry principles aligns with the growing focus on sustainable synthetic methods, making it a topic of interest in eco-friendly research initiatives.

From a commercial perspective, 2-Bromo-N-(3-chlorobenzyl)propanamide is often sourced by pharmaceutical companies and academic institutions. Keywords like "buy CAS 91687-66-0" or "high-purity propanamide derivatives" reflect market trends. Regulatory compliance, such as REACH certification, is another frequently searched aspect, ensuring safe handling and transportation.

Beyond its synthetic utility, this compound is studied for its potential biological activity. Researchers investigate its interactions with proteins and enzymes, contributing to the development of targeted therapies. The integration of machine learning models in predicting its reactivity has further expanded its applications, addressing queries like "2-Bromo-N-(3-chlorobenzyl)propanamide mechanism of action."

In conclusion, 2-Bromo-N-(3-chlorobenzyl)propanamide (CAS 91687-66-0) remains a pivotal compound in interdisciplinary research. Its adaptability to cutting-edge technologies and alignment with industry demands ensure its continued relevance. As scientific inquiries evolve, this compound will likely play a central role in advancing both medicinal chemistry and material science.